N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide
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Description
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C15H27NO3S and its molecular weight is 301.45. The purity is usually 95%.
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Scientific Research Applications
Bioconjugation and Drug Delivery
Cyclohexanecarboxamide derivatives exhibit potential in bioconjugation and drug delivery applications due to their ability to form reversible covalent bonds, facilitating site-specific coupling and uncoupling reactions. For example, heterobifunctional cross-linkers derived from cyclohexanecarboxamide, such as succinimidyl-4-(N-maleimidomethyl) cyclohexane-1-carboxylate (SMCC), have been utilized for the reversible conjugation of thiol-containing molecules, offering a method for creating pH-labile linkages for targeted drug release in acidic environments like tumor tissues (Christie et al., 2010).
Material Science and Polymer Chemistry
The structural versatility of cyclohexanecarboxamide derivatives also finds applications in material science and polymer chemistry. For instance, N-(R-carbamothioyl)cyclohexanecarboxamides and their metal complexes have been synthesized and characterized, highlighting the role of the cyclohexane ring's conformation and the thiocarbonyl group's electron delocalization in determining the material's properties (Ozer et al., 2009). Additionally, the synthesis of polyamides containing uracil and adenine by polycondensation demonstrates the use of cyclohexanecarboxamide derivatives in creating polymers with specific functionalities, which could be beneficial for biomedical applications, such as tissue engineering and drug delivery systems (Hattori & Kinoshita, 1979).
Advanced Functional Materials
In the development of advanced functional materials, cyclohexanecarboxamide derivatives serve as building blocks for designing novel molecules with specific electronic or optical properties. For example, the preparation and characterization of N-(alky(aryl)carbamothioyl)cyclohexanecarboxamide derivatives and their metal complexes contribute to the field of coordination chemistry, offering insights into the structure-property relationships that govern the behavior of these complexes (Ozer et al., 2009).
Properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI |
InChI=1S/C15H27NO3S/c1-12(2)10-16(14-8-9-20(18,19)11-14)15(17)13-6-4-3-5-7-13/h12-14H,3-11H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBRZYNZHXWODSN-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(C1CCS(=O)(=O)C1)C(=O)C2CCCCC2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27NO3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.2 [ug/mL] (The mean of the results at pH 7.4) |
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Record name | SID51087285 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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